Cas no 1453-58-3 (3-Methylpyrazole)

• Product Name: 3-Methylpyrazole
• CAS No: 1453-58-3
• MF: C₄H₆N₂
• MW: 82.1038403511047
• MDL: MFCD00005240
• CID: 41390
• PubChem ID: 24897169
• Update Time: 2025-04-18

3-Methylpyrazole Chemical and Physical Properties

Names and Identifiers

• 3-Methylpyrazole
• 3-methyl-1H-pyrazole
• 1H-pyrazole-3-methyl
• 3-(5)-methylpyrazole
• 3-Methyl-1,2-diazole
• 3-methyl-pyrazol
• 3-methyl-pyrazole
• 5-methyl-pyrazol
• 5-Methylpyrazole
• Pyrazole,3-methyl
• Pyrazole,5-methyl
• Pyrazole,3(or 5)-methyl- (6CI,7CI)
• Pyrazole, 3-methyl- (8CI)
• AKOS B022230
• AKOS PAO-1147
• ART-CHEM-BB B022230
• 3(5)-methylpyrazole
• Pyrazole, 3-methyl-
• Pyrazole, 5-methyl-
• 5-methyl-1H-pyrazole
• 1H-Pyrazole, 3-methyl-
• 1H-Pyrazole,5-methyl-
• 1H-Pyrazole, 5-methyl-
• W7KU1RRO6U
• XKVUYEYANWFIJX-UHFFFAOYSA-N
• 3{5}-methylpyrazole
• InChI=1/C4H6N2/c1-4-2-3-5-6-4/h2-3H,1H3,(H,5,6
• 3-Methyl pyrazole
• 3- Methylpyrazole
• 3-methyl-pyrazole;
• zlc
• NS00001409
• EC 215-925-7
• Pyrazole, 3(or 5)-methyl-
• HY-66054
• Q27292441
• 3-methyl-1-H-pyrazole
• FT-0616176
• Pyrazole, 3(or 5)-methyl- (6CI,7CI); Pyrazole, 3-methyl- (8CI); 3-Methyl-1H-pyrazole; 3-Methylpyrazole; 5-Methylpyrazole
• F9995-1460
• Q-101885
• J-512822
• CS-B0947
• CHEMBL3275944
• methylpyrazole
• 3-Methylpyrazole, 97%
• MFCD00005240
• 3-methyl-1(2)H-pyrazole
• 3-Methylpyrazole, analytical reference material
• UNII-W7KU1RRO6U
• 88054-14-2
• BCP23867
• AC-2646
• s5146
• PD088278
• AM20120265
• EN300-44939
• FD18008
• 1453-58-3
• MFCD08685900
• 5-23-05-00004 (Beilstein Handbook Reference)
• AKOS000311487
• BB 0253954
• M0564
• DTXSID3073260
• CCG-266014
• STR06996
• BRN 0001454
• BDBM50497139
• AKOS000265788
• EINECS 215-925-7
• 5-Methyl-1H-pyrazole, AldrichCPR
• Z450469310
• FT-0679185
• AM62623
• ALBB-006081
• DB-028555
• pyrazole, 3(5)-methyl-
• STK263690

• MDL： MFCD00005240
• Inchi： 1S/C4H6N2/c1-4-2-3-5-6-4/h2-3H,1H3,(H,5,6)
• InChI Key： XKVUYEYANWFIJX-UHFFFAOYSA-N
• SMILES： N1C(C)=CC=N1
• BRN： 0001454

Computed Properties

• Exact Mass: 82.05310
• Monoisotopic Mass: 82.053098
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 44.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.7
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.6

Experimental Properties

• Color/Form: Colorless or yellow liquid.
• Density: 1.02 g/mL at 25 °C(lit.)
• Melting Point: 36.5°C
• Boiling Point: 204°C(lit.)
• Flash Point: Fahrenheit: 199.4 ° f < br / > Celsius: 93 ° C < br / >
• Refractive Index: n20/D 1.495(lit.)
• Water Partition Coefficient: miscible
• PSA: 28.68000
• LogP: 0.71810
• Solubility: Insoluble in water.

3-Methylpyrazole Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H302,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：2810
• WGK Germany：3
• Hazard Category Code： 22-34-68
• Safety Instruction： S26-S36-S24/25
• FLUKA BRAND F CODES：10
• RTECS：UQ7340000
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III
• Storage Condition：Pure form -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Packing Group：III
• Hazard Level：6.1(b)
• Safety Term：6.1(b)
• Packing Group：III
• Risk Phrases：R22; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds